Cas no 1803655-83-5 (3-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-acetonitrile)
3-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-acetonitrile
-
- Inchi: 1S/C9H9F3N4O/c10-9(11,12)17-7-3-5(1-2-13)16-6(4-14)8(7)15/h3H,1,4,14-15H2
- InChI Key: RHFYXSRQZOWWDT-UHFFFAOYSA-N
- SMILES: FC(OC1C=C(CC#N)N=C(CN)C=1N)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 300
- XLogP3: 0.5
- Topological Polar Surface Area: 98
3-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A022003124-500mg |
3-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-acetonitrile |
1803655-83-5 | 97% | 500mg |
$1,058.40 | 2022-04-02 | |
| Alichem | A022003124-1g |
3-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-acetonitrile |
1803655-83-5 | 97% | 1g |
$1,663.20 | 2022-04-02 |
3-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-acetonitrile Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on 3-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-acetonitrile
Introduction to 3-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1803655-83-5)
3-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-acetonitrile, with the CAS number 1803655-83-5, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structural features, including a pyridine ring, an amino group, an aminomethyl group, and a trifluoromethoxy substituent. These functional groups contribute to its potential biological activities and pharmacological properties, making it a promising candidate for various therapeutic applications.
The pyridine ring is a fundamental component of many bioactive molecules and pharmaceuticals. It provides a rigid planar structure that can engage in π-π stacking interactions and hydrogen bonding, which are crucial for molecular recognition and binding to biological targets. The presence of the amino group and aminomethyl group introduces additional functional versatility, allowing for the formation of hydrogen bonds and electrostatic interactions with target proteins. The trifluoromethoxy substituent adds lipophilicity and can influence the compound's metabolic stability and bioavailability.
Recent studies have explored the potential of 3-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-acetonitrile in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been found to inhibit the activation of microglia and reduce oxidative stress, which are critical factors in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease.
In addition to its neuroprotective properties, 3-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-acetonitrile has also shown promise in cancer research. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to target specific signaling pathways that are dysregulated in cancer cells. For example, it has been shown to inhibit the PI3K/AKT/mTOR pathway, which is frequently overactivated in various types of cancer.
The pharmacokinetic properties of 3-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-acetonitrile have been extensively studied to optimize its therapeutic potential. In vitro and in vivo experiments have revealed that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its lipophilicity, conferred by the trifluoromethoxy group, enhances its ability to cross biological membranes, including the blood-brain barrier (BBB). This property is particularly advantageous for targeting central nervous system (CNS) disorders.
To further understand the mechanism of action of 3-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-acetonitrile, researchers have employed a combination of biochemical assays and computational modeling techniques. Molecular docking studies have identified several potential protein targets, including kinases, receptors, and enzymes involved in cellular signaling pathways. These findings provide valuable insights into the molecular basis of its biological activities and pave the way for rational drug design.
Clinical trials are currently underway to evaluate the safety and efficacy of 3-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-acetonitrile in human subjects. Preliminary results from phase I trials have shown that it is well-tolerated at therapeutic doses with minimal adverse effects. These findings are encouraging and support further clinical development.
In conclusion, 3-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1803655-83-5) represents a promising compound with diverse therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits, positioning it as a valuable tool in the fight against various diseases.
1803655-83-5 (3-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)